Cas no 1172300-30-9 (4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid)

4-Chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a trifluoroethoxymethyl group and a carboxylic acid moiety, enhances reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The presence of chlorine and trifluoroethoxy substituents contributes to improved metabolic stability and lipophilicity, which are advantageous in drug design. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators. Its high purity and well-defined chemical properties ensure reproducibility in research applications, supporting advancements in medicinal chemistry and crop protection science.
4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid structure
1172300-30-9 structure
Product Name:4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid
CAS No:1172300-30-9
MF:C7H6ClF3N2O3
MW:258.582351207733
CID:3159080
PubChem ID:25247769
Update Time:2025-10-17

4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid
    • AKOS005167929
    • STK352110
    • 4-Chloro-1-((2,2,2-trifluoroethoxy)methyl)-1H-pyrazole-3-carboxylicacid
    • 4-Chloro-1-((2,2,2-trifluoroethoxy)methyl)-1H-pyrazole-3-carboxylic acid
    • MFCD09701735
    • 4-chloro-1-(2,2,2-trifluoroethoxymethyl)pyrazole-3-carboxylic acid
    • 1172300-30-9
    • 4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]pyrazole-3-carboxylic acid
    • XWB30030
    • EN300-92603
    • CS-0264332
    • MDL: MFCD09701735
    • Inchi: 1S/C7H6ClF3N2O3/c8-4-1-13(12-5(4)6(14)15)3-16-2-7(9,10)11/h1H,2-3H2,(H,14,15)
    • InChI Key: CROGJKAWZSUREF-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O)=NN(C=1)COCC(F)(F)F

Computed Properties

  • Exact Mass: 258.0019042Da
  • Monoisotopic Mass: 258.0019042Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 353.0±42.0 °C at 760 mmHg
  • Flash Point: 167.3±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid Security Information

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